methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate
Overview
Description
Methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate (MFC) is an organofluorine compound that has been extensively studied for its potential use in various scientific research applications. MFC is a versatile compound that can be used in a variety of fields, including chemistry, biochemistry, and pharmacology. It has been used as a model compound for studying the effects of fluorine substitution in organic molecules, and it has also been used in drug development and drug delivery. The synthesis of MFC is simple and efficient, and its mechanism of action is well-understood.
Scientific Research Applications
Methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate has a wide range of applications in scientific research. It has been used as a model compound for studying the effects of fluorine substitution in organic molecules. It has also been used in drug development and drug delivery, as it is capable of binding to a variety of molecules and has been shown to increase the solubility of drugs. Additionally, methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate has been used in the study of enzyme kinetics, and it has been used to study the effects of fluorine substitution on enzyme activity.
Mechanism of Action
The mechanism of action of methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate is not yet fully understood. However, it is believed that the fluorine atom in methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate is capable of binding to a variety of molecules, including proteins and enzymes. This binding is believed to be the basis for the increased solubility of drugs, as well as the increased enzyme activity. Additionally, methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate is believed to interact with the hydrophobic regions of proteins, which can affect the structure and function of the proteins.
Biochemical and Physiological Effects
methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate has been shown to have several biochemical and physiological effects. It has been shown to increase the solubility of drugs, which can increase the bioavailability of the drug. Additionally, methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate has been shown to increase the activity of enzymes, which can lead to increased metabolic activity. Finally, methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate has been shown to interact with the hydrophobic regions of proteins, which can affect their structure and function.
Advantages and Limitations for Lab Experiments
Methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate has several advantages for use in laboratory experiments. It is simple and efficient to synthesize, and it can be used to study a variety of biochemical and physiological effects. Additionally, it is non-toxic and has low environmental impact. However, there are some limitations to its use. methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate is not very stable, and it can be easily hydrolyzed or oxidized. Additionally, it is not very soluble in water, which can limit its use in some experiments.
Future Directions
The potential applications of methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate are vast, and there are many possible future directions for research. One potential application is in the development of fluorinated drugs, as methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate has been shown to increase the solubility of drugs. Additionally, methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate could be used to study the effects of fluorine substitution on enzyme activity and protein structure and function. Finally, methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate could be used to study the effects of fluorine substitution on the pharmacokinetics and pharmacodynamics of drugs.
Synthesis Methods
Methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate is synthesized using a simple and efficient method known as the Steglich esterification. This method involves the reaction of an acid and an alcohol in the presence of an acid catalyst, such as sulfuric acid. The acid and alcohol react to form an ester, which is then hydrolyzed to form the desired product. This method is simple and efficient, and it can be used to synthesize a variety of compounds, including methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate involves the reaction of cyclopentanone with methyl chloroformate to form methyl cyclopentanonecarboxylate, which is then reacted with fluorine gas and a dehydrating agent to form methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate.", "Starting Materials": [ "Cyclopentanone", "Methyl chloroformate", "Fluorine gas", "Dehydrating agent (such as phosphorus pentoxide or thionyl chloride)" ], "Reaction": [ "Step 1: Cyclopentanone is reacted with methyl chloroformate in the presence of a base catalyst, such as pyridine, to form methyl cyclopentanonecarboxylate.", "Step 2: Methyl cyclopentanonecarboxylate is then reacted with fluorine gas and a dehydrating agent, such as phosphorus pentoxide or thionyl chloride, to form methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate.", "Overall reaction: Cyclopentanone + Methyl chloroformate + Fluorine gas + Dehydrating agent → Methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate" ] } | |
CAS RN |
2763779-91-3 |
Product Name |
methyl 1-fluoro-3-methylidenecyclopentane-1-carboxylate |
Molecular Formula |
C8H11FO2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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